2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95%

• IUPAC Name: methyl 4-(2-oxo-1H-pyridin-3-yl)thiophene-2-carboxylate
• InChI: InChI=1S/C11H9NO3S/c1-15-11(14)9-5-7(6-16-9)8-3-2-4-12-10(8)13/h2-6H,1H3,(H,12,13)
• InChI Key: FBBKCUUBDZKVCM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=CC=CNC2=O
• Molecular Formula: C11H9NO3S
• DSSTOX Substance ID: DTXSID20682983
• Molecular Weight: 235.26 g/mol
• CAS RN: 1261915-89-2

Description

2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, also known as 2-HMT, is a compound that has recently been studied due to its potential applications in various scientific fields. 2-HMT is a derivative of pyridine and is composed of two hydroxy groups, three methoxycarbonyl thiophenes, and a pyridine ring. It is a colorless solid that can be synthesized from commercially available starting materials. 2-HMT has been studied for its potential applications in organic synthesis, medicinal chemistry, and material science.

Scientific Research Applications

2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95% has been studied for its potential applications in organic synthesis, medicinal chemistry, and material science. In organic synthesis, 2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95% has been used as a starting material for the synthesis of various heterocyclic compounds. In medicinal chemistry, 2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95% has been studied for its potential use in the synthesis of anti-cancer drugs. In material science, 2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95% has been studied for its potential use in the synthesis of polymers.

Mechanism of Action

The mechanism of action of 2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95% is not yet fully understood. However, it is believed that the compound interacts with proteins and enzymes in the body to produce its effects. It is also believed that the compound may act as an agonist or antagonist at certain receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95% are not yet fully understood. However, it has been suggested that the compound may have anti-cancer, anti-inflammatory, and anti-microbial properties. Additionally, it has been suggested that the compound may have neuroprotective and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95% in lab experiments include its ease of synthesis, availability of starting materials, and its potential applications in various scientific fields. The limitations of using 2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95% in lab experiments include its low purity and the lack of knowledge about its mechanism of action.

Future Directions

The future directions for 2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95% research include further investigation into its mechanism of action, potential applications in medicinal chemistry, and potential applications in material science. Additionally, further research into its biochemical and physiological effects is needed. Additionally, further research into the synthesis of more pure forms of 2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95% is needed. Finally, further research into the potential toxicity of 2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95% is needed.

Synthesis Methods

2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95% can be synthesized from commercially available starting materials using a two-step process. The first step involves condensation of 2-hydroxy-3-methoxycarbonylthiophene with pyridine in the presence of an acid catalyst, such as sulfuric acid. The second step involves reduction of the resulting product with a reducing agent, such as sodium borohydride. The two-step process yields a product that is 95% pure 2-Hydroxy-3-[5-(methoxycarbonyl)thiophen-3-yl]pyridine, 95%.